2-(4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl)-5-(octyloxy)phenol, also known as CYASORB UV 1164, is a widely used light stabilizer in the field of polymer science []. It is particularly effective in protecting polymers, such as polyolefins, polystyrenes, and polyamides, from degradation caused by ultraviolet (UV) radiation [].
CYASORB UV 1164 acts as a hindered amine light stabilizer (HALS). HALS work by absorbing UV radiation before it can reach the polymer chains. The absorbed energy is then converted into harmless heat, preventing the formation of free radicals that would otherwise lead to polymer chain scission and degradation.
Research efforts are ongoing to explore the potential of CYASORB UV 1164 and similar HALS in various applications: